Nickel/briphos-catalyzed transamidation of unactivated tertiary amides†

Organic & Biomolecular Chemistry Pub Date: 2020-07-10 DOI: 10.1039/D0OB01271H

Abstract

The transamidation of tertiary amides was achieved via nickel catalysis in combination with briphos ligands. N-Methyl-N-phenylbenzamide derivatives reacted with primary amines in the presence of NiCl2/briphos L4 to provide the transamidated products in moderate to good yields. Primary aromatic amines delivered higher product yields than aliphatic amines.

Graphical abstract: Nickel/briphos-catalyzed transamidation of unactivated tertiary amides
Nickel/briphos-catalyzed transamidation of unactivated tertiary amides†
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